Cas no 115459-51-3 (1,3,5-TRIBENZOYL-ALPHA-D-RIBOSE)

• Product Name: 1,3,5-TRIBENZOYL-ALPHA-D-RIBOSE
• CAS No: 115459-51-3
• MF: C₂₆H₂₂O₈
• MW: 462.448088169098
• MDL: MFCD19981135
• CID: 3185656
• PubChem ID: 13746909
• Update Time: 2025-10-28

1,3,5-TRIBENZOYL-ALPHA-D-RIBOSE Chemical and Physical Properties

Names and Identifiers

• 1,3,5-TRIBENZOYL-ALPHA-D-RIBOSE
• MFCD00080818
• ZB1634
• AS-61981
• (2R,3S,4R)-5-(benzoyloxy)-2-[(benzoyloxy)methyl]-4-hydroxyoxolan-3-yl benzoate
• 1,3,5-Tri-O-benzoyl-a-D-ribofuranose
• SCHEMBL2257134
• 115459-51-3
• AKOS015895379
• (3R,4S,5R)-5-((benzoyloxy)methyl)-3-hydroxytetrahydrofuran-2,4-diyl dibenzoate
• 1,3,5-tri-O-benzoylribofuranose
• 1,3,5-tri-o-benzoyl-d-ribofuranose

• MDL： MFCD19981135
• Inchi： 1S/C26H22O8/c27-21-22(33-24(29)18-12-6-2-7-13-18)20(16-31-23(28)17-10-4-1-5-11-17)32-26(21)34-25(30)19-14-8-3-9-15-19/h1-15,20-22,26-27H,16H2/t20-,21-,22-,26?/m1/s1
• InChI Key： HUHVPBKTTFVAQF-LLNWNZGGSA-N
• SMILES： O1C([C@@H]([C@@H]([C@H]1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)O)OC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 462.13146766g/mol
• Monoisotopic Mass: 462.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 108Ų

Additional information on 1,3,5-TRIBENZOYL-ALPHA-D-RIBOSE

Introduction to 1,3,5-Tribenzoyl-alpha-D-Ribose (CAS No. 115459-51-3)

1,3,5-Tribenzoyl-alpha-D-Ribose, also known by its CAS number 115459-51-3, is a unique organic compound that has garnered significant attention in the fields of chemistry and biochemistry. This compound is a derivative of alpha-D-ribose, a naturally occurring pentose sugar, with three benzoyl groups attached at the 1', 3', and 5' positions. The addition of these benzoyl groups imparts distinctive chemical properties to the molecule, making it a valuable compound for various applications in research and industry.

The synthesis of 1,3,5-tribenzoyl-alpha-D-ribose involves a series of carefully controlled chemical reactions. Researchers have explored various methodologies to achieve this transformation efficiently. One common approach involves the protection of hydroxyl groups on the ribose molecule using benzoyl chloride under specific conditions. This process not only ensures the stability of the intermediate compounds but also facilitates further modifications if required. The resulting product is a highly functionalized molecule with potential applications in drug design and material science.

Recent studies have highlighted the potential of alpha-D-ribose derivatives, including tri-benzoylated ribose, in the development of novel therapeutic agents. The benzoyl groups attached to the ribose backbone can serve as versatile platforms for further chemical modifications. For instance, these groups can be used to introduce bioactive moieties or to enhance the pharmacokinetic properties of the compound. This makes tri-benzoylated ribose an attractive candidate for drug delivery systems and targeted therapy.

In addition to its potential in medicine, tri-benzoylated ribose has also found applications in materials science. The rigid structure imparted by the benzoyl groups makes this compound suitable for use in supramolecular chemistry and nanotechnology. Researchers have explored its ability to form self-assembled structures under specific conditions, which could lead to innovative materials with unique physical and chemical properties.

The structural uniqueness of CAS No. 115459-51-3 also makes it an ideal model compound for studying sugar chemistry and stereochemistry. Its well-defined structure allows scientists to investigate fundamental aspects of molecular recognition and interactions. Furthermore, the compound serves as a valuable tool for understanding the role of sugar derivatives in biological systems.

In conclusion, tri-benzoylated alpha-D-Ribose (CAS No. 115459-51-3) is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.